Cas no 2091676-39-8 (Pyrido[2,3-d]pyrimidine-6-methanamine, 2-methyl-7-(1-methylethyl)-)

Pyrido[2,3-d]pyrimidine-6-methanamine, 2-methyl-7-(1-methylethyl)-, is a heterocyclic organic compound featuring a pyrido[2,3-d]pyrimidine core with a methanamine substituent at the 6-position and methyl and isopropyl groups at the 2- and 7-positions, respectively. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active molecules. Its rigid fused-ring system and functionalized amine group enable selective interactions with target proteins, while the methyl and isopropyl substitutions may enhance lipophilicity and binding affinity. The compound is of interest in pharmaceutical research for its modular synthetic accessibility and potential role in developing novel therapeutic agents.
Pyrido[2,3-d]pyrimidine-6-methanamine, 2-methyl-7-(1-methylethyl)- structure
2091676-39-8 structure
Product Name:Pyrido[2,3-d]pyrimidine-6-methanamine, 2-methyl-7-(1-methylethyl)-
CAS No:2091676-39-8
MF:C12H16N4
MW:216.282241821289
CID:5254869
Update Time:2025-10-05

Pyrido[2,3-d]pyrimidine-6-methanamine, 2-methyl-7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-d]pyrimidine-6-methanamine, 2-methyl-7-(1-methylethyl)-
    • Inchi: 1S/C12H16N4/c1-7(2)11-9(5-13)4-10-6-14-8(3)15-12(10)16-11/h4,6-7H,5,13H2,1-3H3
    • InChI Key: PMJYJXYMNBNHNU-UHFFFAOYSA-N
    • SMILES: C1(C)=NC=C2C=C(CN)C(C(C)C)=NC2=N1

Pyrido[2,3-d]pyrimidine-6-methanamine, 2-methyl-7-(1-methylethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-369536-1.0g
[2-methyl-7-(propan-2-yl)pyrido[2,3-d]pyrimidin-6-yl]methanamine
2091676-39-8
1.0g
$0.0 2023-03-02

Additional information on Pyrido[2,3-d]pyrimidine-6-methanamine, 2-methyl-7-(1-methylethyl)-

Exploring Pyrido[2,3-d]pyrimidine-6-methanamine, 2-methyl-7-(1-methylethyl)- (CAS No. 2091676-39-8): Properties, Applications, and Market Insights

In the rapidly evolving field of pharmaceutical and chemical research, Pyrido[2,3-d]pyrimidine-6-methanamine, 2-methyl-7-(1-methylethyl)- (CAS No. 2091676-39-8) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrido[2,3-d]pyrimidine core, is gaining attention for its potential applications in drug discovery and material science. Researchers and industry professionals are increasingly searching for information on its synthesis, properties, and uses, making it a trending topic in scientific discussions.

The molecular structure of Pyrido[2,3-d]pyrimidine-6-methanamine, 2-methyl-7-(1-methylethyl)- features a fused bicyclic system that combines pyridine and pyrimidine rings, with an amine functional group at the 6-position. This structural complexity contributes to its diverse reactivity and potential as a building block for more complex molecules. The presence of the 2-methyl-7-(1-methylethyl) substituents adds steric and electronic effects that can influence its physical and chemical behavior, making it particularly valuable in medicinal chemistry applications.

Recent studies have highlighted the potential of pyrido[2,3-d]pyrimidine derivatives in various therapeutic areas, including oncology and infectious diseases. The specific substitution pattern of CAS 2091676-39-8 makes it an attractive scaffold for developing kinase inhibitors, which are crucial in targeted cancer therapies. Pharmaceutical companies are actively investigating similar compounds, as evidenced by the growing number of patent applications and research publications in this area.

From a synthetic chemistry perspective, 2-methyl-7-(1-methylethyl)pyrido[2,3-d]pyrimidine-6-methanamine presents interesting challenges and opportunities. The compound's synthesis typically involves multi-step procedures that may include condensation reactions, cyclizations, and functional group transformations. Researchers are particularly interested in developing more efficient and sustainable synthetic routes to this and related pyrido[2,3-d]pyrimidine derivatives, reflecting the broader trend toward green chemistry in pharmaceutical manufacturing.

The physicochemical properties of Pyrido[2,3-d]pyrimidine-6-methanamine, 2-methyl-7-(1-methylethyl)- contribute to its potential utility in drug development. Its moderate solubility profile and the presence of both hydrogen bond donors and acceptors make it suitable for optimization in lead compound development. These characteristics are frequently searched by medicinal chemists looking for novel scaffolds with drug-like properties, positioning this compound as a valuable subject for research and development.

In the context of current pharmaceutical trends, the interest in CAS 2091676-39-8 aligns with the growing focus on targeted therapies and personalized medicine. The compound's structural features suggest potential for selective interactions with biological targets, a quality highly sought after in modern drug discovery. This relevance to contemporary medical challenges enhances its importance in the scientific community and explains the increasing number of queries about its applications and availability.

The market for pyrido[2,3-d]pyrimidine derivatives has shown steady growth, driven by their expanding applications in both pharmaceutical and material science sectors. As a specific member of this chemical family, 2-methyl-7-(1-methylethyl)pyrido[2,3-d]pyrimidine-6-methanamine is becoming more widely available from specialty chemical suppliers, catering to the needs of research institutions and pharmaceutical companies. The compound's current pricing and availability trends are common search topics among procurement specialists in the chemical industry.

Quality control and analytical characterization of Pyrido[2,3-d]pyrimidine-6-methanamine, 2-methyl-7-(1-methylethyl)- are critical aspects for researchers working with this compound. Standard analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify its purity and identity. These technical details are frequently sought after by laboratory personnel and quality assurance professionals, making them important components of any comprehensive discussion about this chemical entity.

Looking toward the future, CAS 2091676-39-8 and related compounds are likely to see continued interest from both academic and industrial researchers. The ongoing exploration of kinase inhibitors and other targeted therapeutic agents suggests that the pyrido[2,3-d]pyrimidine scaffold will remain relevant in drug discovery efforts. Additionally, potential applications in materials science, such as in the development of organic semiconductors or fluorescent probes, may further expand the utility of this chemical class.

For researchers considering working with Pyrido[2,3-d]pyrimidine-6-methanamine, 2-methyl-7-(1-methylethyl)-, it's important to consult the available safety data and handle the compound according to standard laboratory protocols. While not classified as hazardous under normal conditions, proper handling procedures should always be followed when working with any chemical substance. This practical information is often among the most searched details by new users of specialty chemicals.

The scientific literature contains numerous references to pyrido[2,3-d]pyrimidine derivatives and their applications, providing a rich resource for those interested in exploring the potential of CAS 2091676-39-8 further. Recent publications have described synthetic methodologies, biological activities, and structure-activity relationships for related compounds, offering valuable insights for researchers considering working with this specific chemical entity.

In conclusion, Pyrido[2,3-d]pyrimidine-6-methanamine, 2-methyl-7-(1-methylethyl)- (CAS No. 2091676-39-8) represents an interesting and potentially valuable compound in contemporary chemical research. Its unique structural features, combined with the growing interest in pyrido[2,3-d]pyrimidine chemistry, position it as a compound worthy of attention from synthetic chemists, medicinal researchers, and material scientists alike. As research in this area continues to advance, we can expect to see new applications and developments involving this and related chemical structures.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.